Cas no 2228111-46-2 (1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol)

1-(1-Benzylpyrrolidin-2-yl)ethane-1,2-diol is a chiral pyrrolidine-derived diol with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its structure features a benzyl-substituted pyrrolidine ring coupled with a vicinal diol moiety, offering versatility as a building block for complex organic transformations. The compound's rigid framework and stereogenic centers make it valuable for enantioselective catalysis or as a ligand in metal-mediated reactions. Its polar functional groups enhance solubility in protic solvents, facilitating purification and downstream modifications. The benzyl group provides additional opportunities for further derivatization, broadening its utility in medicinal chemistry and fine chemical synthesis. This diol's balanced lipophilicity and hydrogen-bonding capacity contribute to its efficacy in molecular recognition applications.
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol structure
2228111-46-2 structure
Product Name:1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
CAS No:2228111-46-2
MF:C13H19NO2
MW:221.29546380043
CID:6612551
PubChem ID:165664151
Update Time:2025-10-28

1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
    • 2228111-46-2
    • EN300-1864778
    • Inchi: 1S/C13H19NO2/c15-10-13(16)12-7-4-8-14(12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13,15-16H,4,7-10H2
    • InChI Key: RQOFPWGTCYJZLV-UHFFFAOYSA-N
    • SMILES: OC(CO)C1CCCN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.7Ų

1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1864778-1g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
1g
$628.0 2023-09-18
Enamine
EN300-1864778-5g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
5g
$1821.0 2023-09-18
Enamine
EN300-1864778-10g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
10g
$2701.0 2023-09-18
Enamine
EN300-1864778-0.05g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
0.05g
$528.0 2023-09-18
Enamine
EN300-1864778-0.1g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
0.1g
$553.0 2023-09-18
Enamine
EN300-1864778-0.25g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
0.25g
$579.0 2023-09-18
Enamine
EN300-1864778-0.5g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
0.5g
$603.0 2023-09-18
Enamine
EN300-1864778-1.0g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
1g
$1029.0 2023-06-02
Enamine
EN300-1864778-2.5g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
2.5g
$1230.0 2023-09-18
Enamine
EN300-1864778-5.0g
1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol
2228111-46-2
5g
$2981.0 2023-06-02

Additional information on 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol

Introduction to 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol (CAS No. 2228111-46-2)

1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol, with the CAS number 2228111-46-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-substituted pyrrolidine ring and a diol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol is of particular interest due to its potential as a lead compound in drug discovery. The benzyl group attached to the pyrrolidine ring provides steric and electronic properties that can influence the compound's binding affinity and selectivity towards specific biological targets. The diol functionality, on the other hand, can enhance the compound's solubility and bioavailability, making it a promising candidate for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzyme inhibitory properties, 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol has also shown promise in modulating other biological processes. Research conducted at the University of California, San Francisco, demonstrated that this compound can effectively modulate ion channels and receptors, which are crucial for maintaining cellular homeostasis. These findings highlight the versatility of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol and its potential to address multiple therapeutic targets.

The synthesis of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol has been optimized through various methodologies to ensure high yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves the reaction of 1-benzylpyrrolidine with an appropriate diol precursor under mild conditions. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation and energy consumption.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(1-benzylpyrrolidin-2-yl)ethane-1,2-diol (CAS No. 2228111-46-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to novel treatments for various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.